Cas no 5521-55-1 (5-Methylpyrazine-2-carboxylic Acid)

5-Methylpyrazine-2-carboxylic Acid Properties

Names and Identifiers

• 5-Methyl-2-pyrazinecarboxylic acid
• 3-Carboxy-5-methylpyrazine
• 5-methyl-pyrazinecarboxylicaci
• 5MPZA
• 2-METHYL-5-PYRAZINE CARBOXYLIC ACID
• 2-METHYL-5-PYRAZINOIC ACID
• 2-METHYLPYRAZINE-5-CARBOXYLIC ACID
• 5-Methylpyrazine-2-carobxylic acid
• 5-Methylpyrazine-2-carboxylic Acid
• 2-Carboxy-5-methylpyrazine
• 5-Methyl-pyrazine-2-
• 5-Methyl-pyrazine-2-carboxylic Acid
• Pyrazinecarboxylic acid, 5-methyl-
• 5-methyl pyrazine-2-carboxylic acid
• B861RS5NHI
• 5-methylpyrazinecarboxylic acid
• zlchem 354
• PubChem8550
• KSC271M0N
• AMPZ0023
• RBYJWCRKFLGNDB-UHFFFAOYSA-
• ZLC0196
• 5-methyl pyraz
• 5-Methylpyrazine-2-carboxylic acid
• UNII-B861RS5NHI
• AKOS000119524
• 5-methyl pyrazine carboxylic acid
• PARITAPREVIR METABOLITE M13
• 5-Methyl-pyrazine-2-carboxylic acid
• Q27274494
• DTXSID10203707
• 5-Methyl-2-pyrazinecarboxylic acid #
• 2-Methylpyrazine-5-carboxylic acid
• 5-Methyl-2-pyrazinecarboxylic acid, 98%
• M1003
• EC 413-260-9
• J-522629
• CS-0007012
• 2-Pyrazinecarboxylic acid, 5-methyl-
• PB12995
• Z104478058
• SCHEMBL89539
• 5-METHYL-2-PYRAZINOIC ACID
• HY-32739
• CHEMBL126651
• PS-4584
• NCGC00167497-03
• SR-01000944796-1
• BCP04707
• PD013730
• 5521-55-1
• AB01330432-02
• 5-Methylpyrazine-2-carboxylicAcid
• BDBM236555
• NCGC00167497-02
• FT-0613075
• 5-methyl-2-pyrazine carboxylic acid
• NS00021209
• F2191-0074
• AC-623
• 5-methylpyrazine 2-carboxylic acid
• EN300-20405
• SR-01000944796
• SY003142
• Q-103327
• AM20070362
• 5-METHYLPYRAZINE CARBOXYLIC ACID
• InChI=1/C6H6N2O2/c1-4-2-8-5(3-7-4)6(9)10/h2-3H,1H3,(H,9,10)
• MFCD00068241
• DB-025268
• DTXCID00126198
• +Expand

• MDL： MFCD00068241
• InChIKey： RBYJWCRKFLGNDB-UHFFFAOYSA-N
• Inchi： 1S/C6H6N2O2/c1-4-2-8-5(3-7-4)6(9)10/h2-3H,1H3,(H,9,10)
• SMILES： O([H])C(C1C([H])=NC(C([H])([H])[H])=C([H])N=1)=O
• BRN： 116005

Computed Properties

• Exact Mass: 138.042927g/mol
• Surface Charge: 0
• XLogP3: 0.4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 138.042927g/mol
• Monoisotopic Mass: 138.042927g/mol
• Topological Polar Surface Area: 63.1Ų
• Heavy Atom Count: 10
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 4
• Surface Charge: 0

Experimental Properties

• LogP: 0.48320
• PSA: 63.08000
• Refractive Index: 1.5100 (estimate)
• Boiling Point: 316.5°C at 760 mmHg
• Melting Point: 167-171 °C (lit.)
• Flash Point: 145.2℃
• Color/Form: Pale yellow crystal
• Solubility: Not determined
• Density: 1.3471 (rough estimate)

5-Methylpyrazine-2-carboxylic Acid Security Information

• Symbol: GHS05
• WGK Germany：1
• Safety Term：S26;S39
• Safety Instruction： S26-S39
• Risk Phrases：R41
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H318
• Warning Statement： P280,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： 41
• Signal Word：Danger

5-Methylpyrazine-2-carboxylic Acid Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds